Cas no 1469286-26-7 (1-(3-Methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1469286-26-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD28363861
• CID: 4601470
• PubChem ID: 82597269
• Update Time: 2024-03-01

1-(3-Methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(3-methyl-5-isoxazolyl)-
• 1-(3-methylisoxazol-5-yl)cyclopropanecarboxylic acid
• Z2587654834
• 1-(3-Methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD28363861
• Inchi： 1S/C8H9NO3/c1-5-4-6(12-9-5)8(2-3-8)7(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： IHAMPVALSBGFAB-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles Cyclopropylisoxazoles